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Compound of Interest

Compound Name: 6-Chloro-3-methoxypicolinic acid
CAS No.: 1256787-98-0
Cat. No.: B3094320
Get Quote
. J

Executive Summary: The Safety Snapshot

6-Chloro-3-methoxypicolinic acid (CAS: 1256787-98-0 or analogs) is a halogenated
heteroaromatic carboxylic acid. In drug discovery, it serves as a critical scaffold for bioactive
molecules (e.g., herbicides, metalloprotease inhibitors).

Critical Disposal Directive: Unlike simple organic acids, the presence of the chlorine atom on
the pyridine ring mandates that this compound be managed as Halogenated Organic Waste. It
must not be disposed of down the drain or mixed with non-halogenated solvents, as this
complicates downstream incineration processes and violates EPA/RCRA compliance in many
jurisdictions.

Immediate Safety Profile:
o Primary Hazards: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335).
e Chemical Class: Acidic, Halogenated, Heterocyclic.[1]

» Incompatibilities: Strong oxidizers, strong bases.[2]
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Part 1: Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its behavior in the waste stream. This
compound combines the acidity of a carboxylic acid with the stability (and environmental
persistence) of a halogenated aromatic.

Property Data Operational Implication

Dispose as solid waste unless

Physical State Solid (Crystalline powder) ) ]
already in solution.
Corrosive to mucous
Acidity (pKa) ~3.0-4.0 (Estimated) membranes; requires acid-
resistant containers.
MANDATORY: Segregate into
) "Halogenated" waste streams
Halogen Content Chlorine (Cl) at C6 o )
to prevent dioxin formation
during improper incineration.
If in solution, the solvent
N Low in water; Soluble in dictates the primary waste
Solubility
DMSO, MeOH stream (e.g., Flammable vs.

Toxic).

Part 2: Pre-Disposal Segregation Strategy

Effective disposal starts at the bench. You must segregate this compound based on its
chemical "neighbors" in the waste container.

The Segregation Logic Flow

The following decision tree illustrates the correct segregation path for 6-Chloro-3-
methoxypicolinic acid.
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Start: Waste |dentification

Is the waste Solid or Liquid?

Liquid Solution Solid / Pure Substance

Primary Solvent? Stream C: Solid Hazardous Waste

(Halogenated)

contains DCM/CHCI3\ contains MeOH/DMSO

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (MeOH, DMSO)

Stream B: Flammable/Organic

Stream A: Halogenated

Organic Liquid Waste LU b

(Label as containing Halogens)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-Chloro-3-methoxypicolinic acid waste based on
physical state and solvent matrix.

Part 3: Step-by-Step Disposal Protocol
Equipment Preparation

¢ Gloves: Nitrile (minimum 0.11 mm thickness). Double-glove if handling solutions in
penetrating solvents like DCM.
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o Container: High-density polyethylene (HDPE) or amber glass. Avoid metal containers due to
potential acid corrosion.

Scenario A: Disposal of Pure Solid

o Container Selection: Use a dedicated wide-mouth jar labeled "Solid Hazardous Waste."

» Transfer: Transfer the solid carefully using a spatula or powder funnel to minimize dust
generation.

e Labeling:

o Chemical Name: Write the full chemical name (do not use abbreviations or structural
formulas).

o Constituents: List "6-Chloro-3-methoxypicolinic acid 100%".
o Hazard Checkboxes: Mark "Toxic" and "lrritant."

o RCRA Coding: While not typically a P- or U-listed waste (unless specifically designated by
state law), it is best practice to manage it as a "Non-Regulated Hazardous Waste" or apply
the code D002 (Corrosivity) if pH testing confirms acidity < 2.0 when wet.

Scenario B: Disposal of Liquid Solutions (Reaction
Mixtures)

e pH Check: If the solution is highly acidic (pH < 2), consider elementary neutralization only if
your facility's permit allows it.

o Expert Insight: Most commercial disposal facilities prefer you do not neutralize small
volumes in the lab, as heat generation can cause spattering or volatilization of the solvent.
It is safer to label it as "Acidic Organic Waste."

o Consolidation: Pour into the "Halogenated Organic Solvents" carboy.

o Why? Even if dissolved in methanol (non-halogenated), the presence of the chloro-
pyridine moiety technically introduces halogens into the stream. High-temperature
incinerators require knowledge of total halogen content to manage scrubber load.
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e Labeling: List the solvent (e.g., "Methanol 95%") and the solute ("6-Chloro-3-
methoxypicolinic acid 5%").

Part 4: Emergency Contingencies (Spill Response)

In the event of a spill, rapid containment prevents exposure and environmental release.

Major Sp[]l Evacuate & Call EHS

. sess Volume
Spill Detected s it > e

Cover with Dry Lime, Sweep into
Soda Ash, or Spill Pads Disposal Bag

Don PPE:
Goggles, Double Nitrile Gloves,
Lab Coat

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor laboratory spills of 6-Chloro-3-
methoxypicolinic acid.

Cleanup Specifics:

» Neutralization: For solid spills, do not add water. Sweep up dry. For liquid acid spills, cover
with sodium bicarbonate (baking soda) or a commercial acid neutralizer until bubbling
ceases, then sweep.

o Decontamination: Wipe the area with a soap and water solution after bulk removal.[3]
Part 5: Regulatory Compliance & Documentation
e RCRA Classification:

o This compound is generally not a P-listed (acutely toxic) or U-listed (toxic) waste by
specific name under 40 CFR 261.33 [1].

o However, it must be evaluated for Characteristic Hazards (40 CFR 261.20-24). If the
waste exhibits corrosivity (pH < 2), assign code D002.[4]
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o EPA Halogen Rule: The "Rebuttable Presumption” applies to used oils/solvents mixed with
halogens. Always declare the halogen content to your waste vendor to ensure they use an
incinerator capable of 99.99% destruction efficiency (DRE) to prevent HCI emission [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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